Cas no 133591-35-2 (1,4-dimethyl-3,6-dinitro-9H-carbazole)

• Product Name: 1,4-dimethyl-3,6-dinitro-9H-carbazole
• CAS No: 133591-35-2
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 1238214
• PubChem ID: 154435
• Update Time: 2025-04-20

1,4-dimethyl-3,6-dinitro-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3,6-dinitro-9H-carbazole
• 9H-carbazole, 1,4-dimethyl-3,6-dinitro-
• 133591-35-2
• CCRIS 8645
• 1,4-Dimethyl-3,6-dinitrocarbazole
• DTXSID60158192

• Inchi： 1S/C14H11N3O4/c1-7-5-12(17(20)21)8(2)13-10-6-9(16(18)19)3-4-11(10)15-14(7)13/h3-6,15H,1-2H3
• InChI Key： JXISZKYZRDLIRC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C2=C(C=1C)C1C=C(C=CC=1N2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 284.0672
• Monoisotopic Mass: 285.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.483
• Boiling Point: 543.9°C at 760 mmHg
• Flash Point: 282.8°C
• Refractive Index: 1.76
• PSA: 99.17